5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide

• Molecular Formula: C12H6BrCl3N2O
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H6BrCl3N2O/c13-6-4-7(11(16)17-5-6)12(19)18-9-3-1-2-8(14)10(9)15/h1-5H,(H,18,19)
• InChI Key: FUMCDJXRBOQUDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=C(N=CC(=C2)Br)Cl

Description

5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H6BrCl3N2O and its molecular weight is 380.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3 dichloroaniline (3.875 g, 23.914 mmol) in diethyl ether (20 mL) was added 5-bromo-2-chloropyridine-3-carbonyl chloride (3.0 g, 11.96 mmol). The reaction was stirred overnight. The precipitated solids were collected and washed with diethyl ether to provide 3.6 g of 5-bromo-2-chloro-N-(2,3-dichlorophenyl)pyridine-3-carboxamide as a cream colored solid [LC-MS m/e=380.0 (M+H)]. Using the same procedure, 5-bromo-2-chloro-N-(2,3-fluorophenyl)pyridine-3-carboxamide and 5-bromo-2-chloro-N-(3-chloro-2-fluorophenyl)pyridine-3-carboxamide can be produced from reacting 5-bromo-2-chloropyridine-3-carbonyl chloride with 2,3 fluoroaniline and 3-chloro-2-fluoroaniline, respectively.